Cas no 2138219-35-7 (2-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]phenyl}acetic acid)

• Product Name: 2-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]phenyl}acetic acid
• CAS No: 2138219-35-7
• MF: C₂₅H₂₃NO₅
• MW: 417.453827142715
• CID: 6440144
• PubChem ID: 165800721
• Update Time: 2025-05-20

2-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]phenyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2138219-35-7
• EN300-657987
• 2-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]phenyl}acetic acid

• Inchi： 1S/C25H23NO5/c27-24(28)15-17-6-5-7-18(14-17)30-13-12-26-25(29)31-16-23-21-10-3-1-8-19(21)20-9-2-4-11-22(20)23/h1-11,14,23H,12-13,15-16H2,(H,26,29)(H,27,28)
• InChI Key： QDZUSAJXGFUOSK-UHFFFAOYSA-N
• SMILES： O(C(NCCOC1=CC=CC(CC(=O)O)=C1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 417.15762283g/mol
• Monoisotopic Mass: 417.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]phenyl}acetic acid

Introduction to 2-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]phenyl}acetic Acid (CAS No. 2138219-35-7)

2-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]phenyl}acetic acid, identified by its CAS number 2138219-35-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential therapeutic applications, particularly in the realm of targeted drug delivery and molecular imaging. The intricate structure of this molecule, featuring a phenylacetic acid backbone modified with a fluorenylmethoxy carbonyl (FMOC) protected amino group, makes it a subject of intense study for its pharmacological properties.

The molecular architecture of 2-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]phenyl}acetic acid is meticulously designed to enhance its interaction with biological targets. The presence of the FMOC group not only provides a protective moiety for the amino functionality but also influences the overall solubility and bioavailability of the compound. This design principle is particularly relevant in the development of peptide mimetics and other biologically active molecules where precise control over reactivity and stability is crucial.

Recent advancements in chemical biology have highlighted the importance of fluorinated aromatic compounds in drug discovery. The fluorene moiety in this molecule contributes to its unique photophysical properties, making it a promising candidate for applications in fluorescence-based assays and imaging techniques. These properties are especially valuable in diagnostic tools and real-time monitoring of biological processes, where high sensitivity and specificity are paramount.

In the context of medicinal chemistry, the synthesis of 2-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]phenyl}acetic acid represents a significant achievement. The multi-step synthetic route involves strategic protection-deprotection steps to ensure the integrity of functional groups throughout the process. This level of synthetic complexity underscores the compound's potential as a building block for more complex pharmaceutical entities.

The pharmacological profile of this compound has been extensively evaluated in preclinical studies. Initial research suggests that it exhibits moderate affinity for certain protein targets, which could be exploited for therapeutic intervention. The phenylacetic acid moiety is known to interact with various biological pathways, including those involved in inflammation, pain perception, and neurotransmitter regulation. These interactions make it a compelling candidate for further investigation in conditions such as chronic pain syndromes and neurodegenerative disorders.

The role of molecular probes in understanding biological mechanisms cannot be overstated. 2-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]phenyl}acetic acid serves as an excellent tool for elucidating the structure-function relationships of target proteins. Its ability to bind specifically to certain receptors or enzymes allows researchers to visualize and quantify these interactions using advanced imaging techniques. This capability is particularly useful in drug discovery pipelines where identifying novel binding partners is essential.

The chemical diversity introduced by the fluorenylmethoxy carbonyl group also enhances the compound's potential as a scaffold for structure-based drug design. By modifying different parts of the molecule while maintaining its core structure, chemists can generate libraries of derivatives with tailored pharmacological properties. This approach has been successfully employed in high-throughput screening campaigns to identify lead compounds with improved efficacy and reduced toxicity.

The biocompatibility and metabolic stability of 2-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]phenyl}acetic acid are critical factors that influence its suitability for clinical applications. Preliminary data indicate that the compound undergoes controlled degradation in biological systems, releasing smaller, non-toxic fragments that are easily eliminated from the body. This characteristic aligns with current trends in green chemistry and sustainable pharmaceutical development, where minimizing environmental impact is as important as maximizing therapeutic benefit.

The integration of computational methods into drug discovery has revolutionized the way new molecules are designed and evaluated. Molecular modeling techniques can predict how 2-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]phenyl}acetic acid will interact with its target proteins at an atomic level. These predictions guide synthetic efforts by highlighting key structural features that need to be optimized for improved binding affinity and selectivity. Such computational approaches have significantly reduced the time and cost associated with traditional trial-and-error methods.

The future prospects for this compound are promising, with ongoing research exploring its potential in various therapeutic areas. Collaborative efforts between academic institutions and pharmaceutical companies are likely to yield novel derivatives with enhanced properties suitable for clinical trials. The growing interest in fluorinated compounds as pharmacophores ensures that 2-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]phenyl}acetic acid will remain a relevant subject of study for years to come.